4-((Anthracen-9-ylmethylene)amino)benzenesulfonamide

• IUPAC Name: 4-(anthracen-9-ylmethylideneamino)benzenesulfonamide
• InChI: InChI=1S/C21H16N2O2S/c22-26(24,25)18-11-9-17(10-12-18)23-14-21-19-7-3-1-5-15(19)13-16-6-2-4-8-20(16)21/h1-14H,(H2,22,24,25)
• InChI Key: OIGDGIVYDGDGPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2C=NC4=CC=C(C=C4)S(=O)(=O)N
• Molecular Formula: C21H16N2O2S
• Molecular Weight: 360.4 g/mol
• CAS No.: 326882-99-9

Description

“4-((Anthracen-9-ylmethylene)amino)benzenesulfonamide” is a Schiff base ligand. It has attracted considerable interest due to its wide-ranging applications in the fields of coordination chemistry and biological sciences.

Synthesis Analysis

The synthesis of this compound involves a straightforward simple condensation methodology with acid catalyst approaches. It is synthesized from the condensation reaction between sulphapyridine and 9-anthracene carboxaldehyde.

Molecular Structure Analysis

The molecular structure of this compound was characterized using spectroscopic and analytical techniques. The formation of the donor-acceptor complex was facilitated via H-bonding and characterized by single-crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the coordination of the Schiff base ligand to the transition metal ion in an ethanolic medium. The formation of new bonds between the donor moiety and the acceptor anthraquinone molecule was confirmed by FTIR and UV absorption spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound were predicted using spectroscopic and analytical techniques. The crystallinity and thermal stability of the newly synthesized complex were confirmed by powdered XRD and TGA analysis.

Mechanism of Action

Target of Action

It’s known that similar compounds have been used in the development of metal–organic complexes with potential applications as antimicrobial, anticancer, antioxidant, and enzyme inhibition agents .

Mode of Action

The compound is synthesized through a condensation methodology with acid catalyst approaches, resulting in a Schiff base ligand . This ligand then coordinates with a transition metal ion in an ethanolic medium to form metal–ligand complexes .

Biochemical Pathways

Similar compounds have been shown to interact with various biochemical pathways, leading to potential antimicrobial, anticancer, antioxidant, and enzyme inhibition effects .

Result of Action

Similar compounds have shown potential against the colon cancer cell line colo-205 .

Future Directions

The findings derived from the investigation of this compound yield significant perspectives regarding the formulation and advancement of innovative metal–organic complexes that exhibit augmented therapeutic attributes. It may be further studied for its biological applications.